Cas no 82423-89-0 (tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate)

• Product Name: tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate
• CAS No: 82423-89-0
• MF: C₁₂H₂₀BrNO₃
• MW: 306.196103096008
• MDL: MFCD31381023
• CID: 692083
• PubChem ID: 20280962
• Update Time: 2025-08-05

tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-acetic acid, 3-bromohexahydro-2-oxo-, 1,1-dimethylethylester
• 1H-Azepine-1-acetic acid, 3-bromohexahydro-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate

• MDL： MFCD31381023
• Inchi： 1S/C12H20BrNO3/c1-12(2,3)17-10(15)8-14-7-5-4-6-9(13)11(14)16/h9H,4-8H2,1-3H3
• InChI Key： XWWQXZGILSQDSV-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)(C)C)=O)CCCCC(Br)C1=O

Additional information on tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate

tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate (CAS No. 82423-89-0)

tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate, also known by its CAS registry number 82423-89-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepane derivatives, which have been extensively studied due to their potential applications in drug design and development. The structure of this compound consists of a tert-butyl group attached to an acetate moiety, which is further connected to a 3-bromo-substituted azepanone ring. This unique combination of functional groups makes it a versatile molecule with promising biological activities.

The synthesis of tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 350°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various analytical techniques like HPLC and NMR spectroscopy. The molecular weight of tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate is approximately 406 g/mol, which is consistent with its structural composition.

The biological activity of this compound has been a focal point in recent studies. Preclinical experiments have demonstrated that tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential as a therapeutic agent in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, the compound has shown selective inhibition against certain enzymes, making it a promising candidate for enzyme-targeted drug development.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor technology. Recent research has highlighted its role as a ligand in transition metal-catalyzed reactions, where it enhances the catalytic efficiency and selectivity of these processes.

The environmental impact of tert-butyl 2-(3-bromo-2-oxoazepan-1-yl)acetate has also been investigated. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 7 days. This suggests that the compound poses minimal risk to aquatic ecosystems when handled responsibly. Nonetheless, proper disposal protocols should be followed to ensure environmental safety.

In conclusion, tert-butyl 2-(3-bromo-2-oxtiozepan-diol)